Cas no 1261454-39-0 (7-chloronaphthalene-1-carbonitrile)

• Product Name: 7-chloronaphthalene-1-carbonitrile
• CAS No: 1261454-39-0
• MF: C₁₁H₆ClN
• MW: 187.625041484833
• CID: 4583598
• PubChem ID: 118988893
• Update Time: 2025-05-25

7-chloronaphthalene-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-Naphthalenecarbonitrile, 7-chloro-
• 7-Chloro-1-naphthonitrile
• 7-chloronaphthalene-1-carbonitrile

• Inchi： 1S/C11H6ClN/c12-10-5-4-8-2-1-3-9(7-13)11(8)6-10/h1-6H
• InChI Key： PSUSJPAEWLGIKT-UHFFFAOYSA-N
• SMILES： C1(C#N)=C2C(C=CC(Cl)=C2)=CC=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Chloronaphthalenes

Additional information on 7-chloronaphthalene-1-carbonitrile

Introduction to 7-chloronaphthalene-1-carbonitrile (CAS No. 1261454-39-0)

7-chloronaphthalene-1-carbonitrile, with the chemical formula C₉H₅ClN and CAS number 1261454-39-0, is a significant intermediate in the field of organic synthesis and pharmaceutical chemistry. This compound belongs to the class of naphthalene derivatives, characterized by a chloro substituent at the 7-position and a cyano group at the 1-position. Its unique structural features make it a valuable building block for the synthesis of more complex molecules, particularly in medicinal chemistry and agrochemical applications.

The structure of 7-chloronaphthalene-1-carbonitrile consists of a naphthalene core, which is a fused pair of benzene rings. The presence of the chloro group at the 7-position introduces electrophilic characteristics, making it susceptible to nucleophilic substitution reactions. Meanwhile, the cyano group at the 1-position contributes to its reactivity in various organic transformations, including nucleophilic addition and reduction reactions. These features make it a versatile intermediate for constructing more intricate molecular architectures.

In recent years, 7-chloronaphthalene-1-carbonitrile has garnered attention in academic and industrial research due to its potential applications in drug discovery. Its structural motif is frequently found in biologically active compounds, particularly in heterocyclic scaffolds that exhibit pharmacological properties. For instance, derivatives of this compound have been explored as intermediates in the synthesis of kinase inhibitors, which are crucial in treating various types of cancer and inflammatory diseases.

One notable area of research involving 7-chloronaphthalene-1-carbonitrile is its use in the development of novel antimicrobial agents. The naphthalene core is known to possess antimicrobial properties, and modifications at the 7-position and 1-position can enhance these effects. Recent studies have demonstrated that certain derivatives of this compound exhibit potent activity against Gram-positive bacteria, making them promising candidates for further development as antibiotics.

The synthesis of 7-chloronaphthalene-1-carbonitrile typically involves multi-step organic reactions starting from commercially available precursors. A common synthetic route involves the chlorination of naphthalene followed by cyanation at the desired position. Advances in catalytic methods have improved the efficiency and selectivity of these reactions, allowing for scalable production of high-purity material. These advancements are crucial for ensuring that researchers have access to sufficient quantities of this intermediate for their studies.

In addition to pharmaceutical applications, 7-chloronaphthalene-1-carbonitrile has found utility in agrochemical research. Its structural framework is similar to many herbicides and pesticides, making it a valuable starting point for designing new compounds with improved efficacy and environmental safety profiles. Researchers are exploring its derivatives as potential candidates for next-generation crop protection agents that offer better selectivity and lower toxicity.

The chemical properties of 7-chloronaphthalene-1-carbonitrile make it amenable to various functionalization strategies. For example, palladium-catalyzed cross-coupling reactions can be employed to introduce additional substituents at different positions on the naphthalene ring. These modifications can fine-tune the electronic and steric properties of the molecule, enabling researchers to tailor its biological activity for specific therapeutic targets.

Recent computational studies have also shed light on the reactivity patterns of 7-chloronaphthalene-1-carbonitrile. Molecular modeling techniques have been used to predict how different substituents affect its interaction with biological targets. These insights are invaluable for guiding experimental efforts and optimizing synthetic routes towards high-affinity drug candidates.

The pharmacokinetic profile of derivatives derived from 7-chloronaphthalene-1-carbonitrile is another area of active investigation. Understanding how these compounds are metabolized and eliminated by the body is essential for developing drugs with favorable pharmacokinetic properties. Advances in mass spectrometry and other analytical techniques have enabled researchers to study these processes in greater detail, providing critical data for drug development programs.

In conclusion,7-chloronaphthalene-1-carbonitrile (CAS No. 1261454-39-0) is a versatile intermediate with significant potential in pharmaceuticals and agrochemicals. Its unique structural features make it a valuable starting point for synthesizing complex molecules with diverse biological activities. As research continues to uncover new applications for this compound, it is likely to remain an important tool in organic synthesis and drug discovery efforts worldwide.